![molecular formula C21H27N5O B2733083 5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine CAS No. 900282-16-8](/img/structure/B2733083.png)
5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C21H27N5O and its molecular weight is 365.481. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Chemical Properties
A study by Ho and Suen (2013) describes the synthesis of novel compounds including pyrazolo[1,5-a]pyrimidines, through intramolecular cyclization, showcasing the chemical versatility and potential applications in developing new heterocyclic compounds with significant structural interest for further chemical exploration and potential pharmacological activities (Yuh-Wen Ho & Maw-Cherng Suen, 2013).
Antimicrobial Additives
El‐Wahab et al. (2015) synthesized heterocyclic compounds with pyrazolo[1,5-a]pyrimidine derivatives, evaluating their antimicrobial activity when incorporated into polyurethane varnish and printing ink, indicating their utility as antimicrobial additives in surface coatings (H. A. El‐Wahab et al., 2015).
Serotonin Receptor Antagonists
Research conducted by Ivachtchenko et al. (2013) synthesized new compounds containing the pyrazolo[1,5-a]pyrimidine fragment, studying their activity as 5-HT6 receptor antagonists. This highlights the compound's relevance in neuropharmacology, especially in designing drugs targeting the serotonin receptors, potentially useful for treating neurological disorders (A. Ivachtchenko et al., 2013).
Antitumor, Antifungal, and Antibacterial Activities
Titi et al. (2020) explored the synthesis of pyrazole derivatives, including structural analogs of the compound , for their bioactivities. The study found significant antitumor, antifungal, and antibacterial pharmacophore sites, suggesting these compounds could be valuable in developing new therapeutic agents (A. Titi et al., 2020).
Imaging Agent for Parkinson's Disease
Wang et al. (2017) synthesized a compound closely related to the structural class for use as a potential PET imaging agent for Parkinson's disease, indicating its utility in diagnostic applications and research into neurodegenerative diseases (Min Wang et al., 2017).
properties
IUPAC Name |
5-methyl-3-(4-methylphenyl)-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O/c1-16-4-6-18(7-5-16)19-15-23-26-20(14-17(2)24-21(19)26)22-8-3-9-25-10-12-27-13-11-25/h4-7,14-15,22H,3,8-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYCPRERUZNDTBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2)NCCCN4CCOCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.